Cas no 1040669-49-5 (N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide)

• Product Name: N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide
• CAS No: 1040669-49-5
• MF: C₁₉H₂₀N₄O₄S
• MW: 400.451502799988
• CID: 6033700
• PubChem ID: 25881879
• Update Time: 2025-07-02

N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide
• N-[3-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]propyl]pyridine-3-sulfonamide
• F5148-0136
• AKOS024500336
• N-(3-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)propyl)pyridine-3-sulfonamide
• 1040669-49-5

• Inchi： 1S/C19H20N4O4S/c1-27-16-7-5-15(6-8-16)18-9-10-19(24)23(22-18)13-3-12-21-28(25,26)17-4-2-11-20-14-17/h2,4-11,14,21H,3,12-13H2,1H3
• InChI Key： BYLRSNXPOCCQEK-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NCCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O)(=O)=O

Computed Properties

• Exact Mass: 400.12052631g/mol
• Monoisotopic Mass: 400.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide

Comprehensive Overview of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide (CAS No. 1040669-49-5)

The compound N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide, identified by its CAS No. 1040669-49-5, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a pyridazine core with a sulfonamide moiety. This combination is particularly noteworthy due to the potential therapeutic applications associated with such hybrid structures. Researchers are increasingly focusing on this compound for its possible role in modulating specific biological pathways, making it a subject of interest in drug discovery and development.

One of the key features of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide is its 4-methoxyphenyl group, which is known to influence the compound's pharmacokinetic properties. The presence of this group can enhance the molecule's stability and bioavailability, which are critical factors in drug design. Additionally, the sulfonamide functional group is a common pharmacophore in many clinically approved drugs, often associated with antibacterial, anti-inflammatory, and enzyme inhibitory activities. This dual functionality makes CAS No. 1040669-49-5 a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in interest around pyridazine-based compounds, driven by their versatility in targeting various enzymes and receptors. The 6-oxo-1,6-dihydropyridazin-1-yl moiety in N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide is particularly intriguing due to its potential to interact with kinase proteins, which are often implicated in cancer and inflammatory diseases. This has led to a growing body of literature exploring the compound's mechanism of action and its possible applications in oncology and immunology.

From a synthetic chemistry perspective, the preparation of N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide involves multi-step organic transformations, including condensation and sulfonylation reactions. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's synthetic route has been optimized in recent studies, making it more accessible for researchers interested in its biological evaluation. Furthermore, advancements in computational chemistry have enabled better prediction of its molecular interactions, aiding in the design of derivatives with improved efficacy.

The therapeutic potential of CAS No. 1040669-49-5 extends beyond its immediate biochemical properties. With the rise of personalized medicine and targeted therapy, there is a growing need for compounds that can selectively modulate specific pathways. N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide fits this paradigm, as its unique structure allows for tailored modifications to enhance selectivity and reduce off-target effects. This aligns with current trends in drug development, where precision and minimal side effects are paramount.

Another area of interest is the compound's potential role in neurodegenerative diseases. Recent studies have highlighted the involvement of kinase and enzyme dysregulation in conditions like Alzheimer's and Parkinson's disease. Given the sulfonamide group's ability to inhibit certain enzymes, N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide could be explored as a neuroprotective agent. This aligns with the increasing focus on brain health and cognitive function in aging populations, a topic frequently searched in academic and public domains.

In conclusion, N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide (CAS No. 1040669-49-5) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. As the scientific community continues to unravel its properties, this compound may pave the way for innovative treatments in areas such as oncology, immunology, and neurodegeneration. For researchers and stakeholders, staying updated on the latest findings related to this molecule is essential for leveraging its full potential.